Cas no 1804481-81-9 (2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1804481-81-9
• MF: C₈H₅ClF₃NO₄
• MW: 271.577811956406
• CID: 4832282
• Update Time: 2025-05-20

2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5ClF3NO4/c9-2-4-5(17-8(10,11)12)1-3(7(15)16)6(14)13-4/h1H,2H2,(H,13,14)(H,15,16)
• InChI Key： NCKHLCRMFWXDNR-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(=O)O)C(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6

Additional information on 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid

2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid: A Comprehensive Overview

The compound 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid, identified by the CAS number 1804481-81-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule features a pyridine ring substituted with a chloromethyl group at position 2, a hydroxyl group at position 6, a trifluoromethoxy group at position 3, and a carboxylic acid group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The presence of electron-withdrawing groups such as the trifluoromethoxy and carboxylic acid groups enhances the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks. This property is exploited in various organic synthesis reactions, including nucleophilic aromatic substitution and cross-coupling reactions. The chloromethyl group further adds to the molecule's reactivity, enabling it to participate in alkylation reactions under appropriate conditions.

The synthesis of 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods and green chemistry have led to more efficient and environmentally friendly synthetic pathways for such compounds. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of similar pyridine derivatives.

In terms of applications, this compound has shown promise in several areas. Its hydroxyl and carboxylic acid groups make it a potential candidate for use as a chelating agent or as a building block in peptide synthesis. Additionally, the trifluoromethoxy group is known to enhance lipophilicity and bioavailability, making this compound an attractive lead for drug development. Recent research has also explored its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases, although further studies are required to confirm its efficacy.

The toxicity profile of 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid has been evaluated in preliminary studies, with results indicating moderate cytotoxicity against certain cancer cell lines. However, its selectivity index suggests that it may not be suitable for immediate therapeutic use without further optimization. Ongoing research is focused on modifying its structure to improve pharmacokinetic properties while maintaining its biological activity.

In conclusion, 2-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid represents an intriguing compound with diverse chemical properties and potential applications across multiple fields. Its unique structure and reactivity make it a valuable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing chemical science and therapeutic development.